Cas no 1133116-23-0 (Ethyl 1-tosyl-1H-imidazole-4-carboxylate)

• Product Name: Ethyl 1-tosyl-1H-imidazole-4-carboxylate
• CAS No: 1133116-23-0
• MF: C₁₃H₁₄N₂O₄S
• MW: 294.326261997223
• MDL: MFCD11855941
• CID: 856492
• PubChem ID: 46739373
• Update Time: 2025-09-22

Ethyl 1-tosyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-tosyl-1H-imidazole-4-carboxylate
• ethyl 1-(4-methylphenyl)sulfonylimidazole-4-carboxylate
• 1133116-23-0
• J-002943
• BS-26116
• Ethyl 1-(4-methylbenzene-1-sulfonyl)-1H-imidazole-4-carboxylate
• DTXSID60674983
• ethyl 1-(4-methylbenzenesulfonyl)-1H-imidazole-4-carboxylate
• MFCD11855941
• AKOS015856711
• DB-351264
• ETHYL1-TOSYL-1H-IMIDAZOLE-4-CARBOXYLATE

• MDL： MFCD11855941
• Inchi： 1S/C13H14N2O4S/c1-3-19-13(16)12-8-15(9-14-12)20(17,18)11-6-4-10(2)5-7-11/h4-9H,3H2,1-2H3
• InChI Key： JPZDAOZAKPSNLV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=NC(C(=O)OCC)=C1)(=O)=O

Computed Properties

• Exact Mass: 294.06700
• Monoisotopic Mass: 294.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.64000
• LogP: 2.68600